Cas no 2229517-51-3 (N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine
• CAS No: 2229517-51-3
• MF: C₆H₁₀BrN₃O
• MW: 220.067100048065
• CID: 6255741
• PubChem ID: 165974371
• Update Time: 2025-09-25

N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine
• EN300-1921427
• N-[(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-N-methylhydroxylamine
• 2229517-51-3

• Inchi： 1S/C6H10BrN3O/c1-9(11)4-5-3-6(7)8-10(5)2/h3,11H,4H2,1-2H3
• InChI Key： YCQSQHTYNQHYFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN(C)O)N(C)N=1

Computed Properties

• Exact Mass: 219.00072g/mol
• Monoisotopic Mass: 219.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.3Ų

Additional information on N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine

Research Brief on N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS: 2229517-51-3)

This research brief provides an overview of the latest advancements in the study of N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS: 2229517-51-3), a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases.

The compound, characterized by its unique pyrazole core and hydroxylamine functionality, has been investigated for its role in facilitating selective chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study reported that derivatives of this compound exhibited promising inhibitory activity against specific oncogenic targets, suggesting potential applications in cancer therapy.

Further research has explored the mechanistic aspects of N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine in chemical biology. A recent paper in ACS Chemical Biology detailed its use as a precursor for the development of photoaffinity probes, which are instrumental in studying enzyme-substrate interactions. The bromo-substituent on the pyrazole ring was found to enhance the reactivity of the compound, enabling efficient cross-linking with target proteins under UV irradiation.

In addition to its synthetic utility, the compound has also been evaluated for its pharmacokinetic properties. A preclinical study conducted in 2024 investigated the metabolic stability and bioavailability of its derivatives, revealing favorable profiles for further drug development. The study emphasized the importance of the hydroxylamine moiety in improving solubility and membrane permeability, which are critical factors for oral drug candidates.

Ongoing research is focusing on expanding the applications of N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine in targeted drug delivery systems. Preliminary results from a collaborative project between academic and industrial researchers indicate that the compound can be functionalized to create prodrugs with enhanced tissue specificity. This approach holds promise for reducing off-target effects and improving therapeutic efficacy in complex diseases such as neurodegenerative disorders and autoimmune conditions.

In conclusion, N-(3-bromo-1-methyl-1H-pyrazol-5-yl)methyl-N-methylhydroxylamine (CAS: 2229517-51-3) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activity make it a compelling subject for future research, particularly in the development of next-generation therapeutics. Continued exploration of its synthetic pathways and biological interactions is expected to yield further insights into its potential as a drug discovery tool.